Cas no 1210713-33-9 (N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide
• CAS No: 1210713-33-9
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 5771930
• PubChem ID: 45584649
• Update Time: 2025-06-14

N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-N2-phenethyloxalamide
• N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide
• VU0523639-1
• AKOS024522140
• 1210713-33-9
• N'-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N-(2-phenylethyl)oxamide
• F5852-0574

• Inchi： 1S/C14H16N4O3/c1-10-17-18-12(21-10)9-16-14(20)13(19)15-8-7-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,15,19)(H,16,20)
• InChI Key： SCLDAZJARUYXRD-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CNC(C(NCCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.1Ų

Additional information on N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide

Recent Advances in the Study of N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide (CAS: 1210713-33-9)

In recent years, the compound N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide (CAS: 1210713-33-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and diamide structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of anti-inflammatory and anticancer therapies.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 1210713-33-9, highlighting a novel, high-yield synthesis route that improves scalability and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. The study also emphasized the importance of the oxadiazole ring in enhancing the compound's stability and bioavailability, which are critical factors for its potential clinical application.

Another significant advancement comes from a preclinical study conducted by a team at the National Institute of Health. Their research demonstrated that N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide exhibits potent inhibitory effects on specific pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. The compound's ability to modulate these cytokines suggests its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The study further explored the compound's pharmacokinetic profile, revealing favorable absorption and distribution properties.

In the realm of oncology, a 2023 study published in Cancer Research unveiled the anticancer properties of 1210713-33-9. The research team found that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. Notably, the study identified that the diamide moiety plays a crucial role in binding to and inhibiting the Bcl-2 protein, a key regulator of apoptosis. These findings open new avenues for the development of targeted cancer therapies based on this compound.

Despite these promising results, challenges remain in the clinical translation of N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-(2-phenylethyl)ethanediamide. Current research is addressing issues related to its metabolic stability and potential off-target effects. A recent pharmacokinetic study highlighted the need for structural modifications to reduce hepatic clearance and improve half-life. Additionally, ongoing toxicology studies are evaluating the compound's safety profile to ensure its suitability for human trials.

In conclusion, the latest research on 1210713-33-9 underscores its multifaceted potential in both anti-inflammatory and anticancer therapies. The compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical evaluations to pave the way for clinical development. The continued exploration of this molecule holds great promise for advancing therapeutic options in chemical biology and medicine.